Cas no 2172597-39-4 (4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2172597-39-4
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5849187
• PubChem ID: 165608624
• Update Time: 2025-10-30

4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• 2172597-39-4
• 4-chloro-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid
• EN300-1510204

• Inchi： 1S/C27H25ClN2O5/c1-2-17(14-25(31)30-24-13-16(26(32)33)11-12-23(24)28)29-27(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,17,22H,2,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QLDIYXQPCMZCGR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Introduction to 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic Acid (CAS No. 2172597-39-4)

4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid, identified by its CAS number CAS NO. 2172597-39-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug design and therapeutic interventions. Its unique structural features, including a 4-chloro substituent and an amino group conjugated with a fluoren-9-ylmethoxycarbonyl moiety, make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of this compound is characterized by a benzoic acid backbone, which is a well-documented scaffold in the development of bioactive molecules. The presence of the 4-chloro group introduces electrophilicity, enhancing its reactivity in various chemical transformations. Additionally, the fluoren-9-ylmethoxycarbonyl group adds a layer of complexity, contributing to the compound's stability and potential pharmacokinetic properties. These structural attributes make it an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies suggest that this compound may exhibit potent activity against these targets, making it a valuable asset in the quest for new therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-chloro group typically involves chlorination reactions, while the incorporation of the fluoren-9-ylmethoxycarbonyl moiety necessitates protective group strategies to prevent unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently.

The pharmacological profile of 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid has been evaluated through in vitro and in vivo studies. These investigations have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in mediating inflammatory processes. Furthermore, its interaction with specific receptors has been explored, suggesting possible applications in treating conditions like rheumatoid arthritis and certain types of cancer.

The compound's solubility and bioavailability are critical factors that determine its suitability for clinical use. Studies have shown that modifications to the molecular structure can significantly impact these properties. For instance, optimizing the size and electronic distribution of substituents can enhance solubility while maintaining biological activity. This aspect is particularly important for drug development, as poor solubility can limit absorption and distribution within the body.

The role of computational chemistry in understanding the behavior of 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and metabolic pathways, providing valuable insights into its potential pharmacological effects. These computational approaches complement experimental data, enabling researchers to design more effective derivatives with improved therapeutic profiles.

In conclusion, 4-chloro-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments that address unmet medical needs.